Cas no 62030-88-0 (Duoperone)

Duoperone structure
Duoperone structure
Product Name:Duoperone
CAS No:62030-88-0
MF:C28H26F4N2OS
MW:514.577459812164
CID:879937
PubChem ID:43876
Update Time:2025-04-19

Duoperone Chemical and Physical Properties

Names and Identifiers

    • Duoperone
    • (4-fluorophenyl)-[1-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperidin-4-yl]methanone
    • (4-fluorophenyl)(1-{3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propyl}piperidin-4-yl)methanone
    • Duoperona
    • Duoperona [Spanish]
    • Duoperone [INN]
    • Duoperonum
    • Duoperonum [Latin]
    • Methanone, (4-fluorophenyl)(1-(3-(2-(trifluoromethyl)-10H-phenothiazin-10-yl)propyl)-4-piperidinyl)-
    • UNII-E84FJ4KW3B
    • E84FJ4KW3B
    • Q27276991
    • P-FLUOROPHENYL 1-(3-(2-(TRIFLUOROMETHYL)PHENOTHIAZIN-10-YL)PROPYL)-4-PIPERIDYL KETONE
    • (4-fluorophenyl)(1-(3-(2-(trifluoromethyl)-10H-phenothiazine-10-yl)propyl)-4-piperidinyl)methanone
    • CS-6705
    • TS-07791
    • METHANONE, (4-FLUOROPHENYL)(1-(3-(2-(TRIFLUOROMETHYL)-10H-PHENOTHIAZIN-10-YL)ROPYL)-PIPERIDINYL)
    • XMUZRUCADGTCPX-UHFFFAOYSA-N
    • NS00126665
    • DTXSID20866903
    • AKOS040733043
    • Duoperonum (Latin)
    • CHEMBL2110736
    • HY-U00006
    • SCHEMBL2109141
    • DA-52741
    • 62030-88-0
    • Inchi: 1S/C28H26F4N2OS/c29-22-9-6-19(7-10-22)27(35)20-12-16-33(17-13-20)14-3-15-34-23-4-1-2-5-25(23)36-26-11-8-21(18-24(26)34)28(30,31)32/h1-2,4-11,18,20H,3,12-17H2
    • InChI Key: XMUZRUCADGTCPX-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCCN1CCC(C(C2C=CC(=CC=2)F)=O)CC1

Computed Properties

  • Exact Mass: 514.17038
  • Monoisotopic Mass: 514.170197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 48.8
  • Molecular Weight: 514.6g/mol
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Solid
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 613.5±55.0 °C at 760 mmHg
  • Flash Point: 324.8±31.5 °C
  • PSA: 23.55
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

Duoperone Pricemore >>

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